Cas no 25550-52-1 (Benzenethiol, dimethyl-)

• Product Name: Benzenethiol, dimethyl-
• CAS No: 25550-52-1
• MF: C₈H₁₀S
• MW: 138.230000972748
• MDL: MFCD00010019
• CID: 278347
• PubChem ID: 87576215
• Update Time: 2025-10-30

Benzenethiol, dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, dimethyl-
• Thioxylenol (mixture of isomers)
• 2,4-DIMETHYLTHIOPHENOL
• 3,5-dimethylbenzenethiol
• Xylenethiol, mixed isomers
• MFCD00040226
• 3,5-dimethyl-thiophenol
• EINECS 253-901-8
• 3,5-Dimethylbenzenethiol, 96%
• 3,5-Xylenethiol
• 3,5dimethylthiophenol
• 5-Mercapto-m-xylene
• AKOS006222980
• CS-0153247
• FT-0614707
• 25550-52-1
• PS-3010
• UNII-U18S77737Q
• 3,5-Dimethylbenzenethiol #
• J-511370
• 3,5-Dimethylbenzenethiol, 90%
• U18S77737Q
• EN300-673715
• SCHEMBL1145630
• Q27290551
• Benzenethiol, 3,5-dimethyl-
• A824119
• m-Xylene-5-thiol
• FF8DL45MWR
• D4286
• F20943
• 3,5-dimethylbenzene-1-thiol
• 3,5-dimethylbenzenethiolate
• 38360-81-5
• UNII-FF8DL45MWR
• EINECS 247-095-7
• 3,5-Dimethylthiophenol
• DTXSID3068093
• NS00030372
• THIOXYLENOL
• M-XYLENE-4-THIOL
• Thioxylenol(mixedisomers)90+%
• Xylolthiol, Isomerengemisch
• THIOXYLENOL (MIXED ISOMERS)
• THIOXYLENOL(MIXTURE OF ISOMERS)
• Dimethylbenzenethiol
• Dimethylthiophenol

• MDL： MFCD00010019
• Inchi： 1S/C8H10S/c1-6-3-7(2)5-8(9)4-6/h3-5,9H,1-2H3
• InChI Key： CESBAYSBPMVAEI-UHFFFAOYSA-N
• SMILES： SC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 138.0504
• Monoisotopic Mass: 138.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 54
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.022 g/mL at 25 °C(lit.)
• Boiling Point: 207-208 °C(lit.)
• Flash Point: 137 °F
• Refractive Index: n20/D 1.569(lit.)
• PSA: 0
• LogP: 2.59210
• Solubility: Not determined

Benzenethiol, dimethyl- Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Benzenethiol, dimethyl-

Benzenethiol, dimethyl- (CAS No. 25550-52-1): An Overview of Its Properties, Applications, and Recent Research Advances

Benzenethiol, dimethyl- (CAS No. 25550-52-1) is a versatile organic compound that has garnered significant attention in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound, also known as dimethylbenzenethiol, is characterized by its unique structure and chemical properties, making it a valuable component in numerous applications.

The molecular formula of Benzenethiol, dimethyl- is C₈H₁₀S, and it has a molecular weight of approximately 146.23 g/mol. The compound features a benzene ring with a thiol group (-SH) attached to it, along with two methyl groups (-CH₃) substituents. This structure imparts specific reactivity and functional properties that are crucial for its diverse applications.

In terms of physical properties, Benzenethiol, dimethyl- is a colorless to pale yellow liquid at room temperature. It has a characteristic sulfurous odor and is soluble in organic solvents such as ethanol and acetone. The compound's boiling point is around 180°C, and it has a density of approximately 1.04 g/cm³ at 20°C.

Benzenethiol, dimethyl- is widely used in the synthesis of various organic compounds due to its reactivity as a thiol. Thiol groups are known for their ability to form disulfide bonds, which are essential in many biological processes and synthetic reactions. In materials science, Benzenethiol, dimethyl- is used as a building block for the preparation of self-assembled monolayers (SAMs) on gold surfaces. These SAMs have applications in surface chemistry, nanotechnology, and sensor development.

In the pharmaceutical industry, Benzenethiol, dimethyl- serves as an intermediate in the synthesis of drugs and drug candidates. Its thiol group can participate in various chemical reactions, such as Michael additions and nucleophilic substitutions, which are crucial steps in the development of new therapeutic agents. Recent research has explored the potential of thiol-containing compounds in drug delivery systems and prodrug strategies.

Recent Research Advances:

A study published in the Journal of Medicinal Chemistry highlighted the use of Benzenethiol, dimethyl- in the synthesis of novel antiviral agents. The researchers demonstrated that compounds derived from dimethylbenzenethiol exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The thiol group was found to play a critical role in enhancing the antiviral efficacy by facilitating specific interactions with viral proteins.

In another study published in the Journal of Materials Chemistry C, scientists investigated the use of Benzenethiol, dimethyl- in the fabrication of conductive polymer composites. The thiol groups were used to modify the surface properties of conductive polymers, resulting in improved electrical conductivity and mechanical stability. These composites have potential applications in electronic devices and energy storage systems.

The environmental impact of Benzenethiol, dimethyl- has also been a subject of recent research. A study published in Environmental Science & Technology examined the biodegradability and toxicity of thiol-containing compounds in aquatic environments. The results indicated that while dimethylbenzenethiol is biodegradable under certain conditions, its potential toxicity to aquatic organisms should be monitored to ensure environmental safety.

Safety Considerations:

Benzenethiol, dimethyl- should be handled with care due to its sulfurous odor and potential irritant properties. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when working with this compound. Additionally, it is important to store dimethylbenzenethiol in well-ventilated areas away from heat sources and incompatible materials.

In conclusion, Benzenethiol, dimethyl- (CAS No. 25550-52-1) is a multifaceted compound with a wide range of applications in materials science, pharmaceuticals, and chemical synthesis. Its unique structure and reactivity make it an essential component in various research and industrial processes. Ongoing research continues to uncover new possibilities for this versatile compound, further expanding its utility and impact.